L-GLUTAMIC ACID SODIUM
L-GLUTAMIC ACID SODIUM
Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-).
Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992)
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992)
One of the FLAVORING AGENTS used to impart a meat-like flavor.
Brand Name:
Vulcanchem
CAS No.:
16690-92-9
VCID:
VC0098486
InChI:
InChI=1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1
SMILES:
C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+]
Molecular Formula:
C5H8NaNO4· H2O
C5H7NNa2O4
C5H7NNa2O4
Molecular Weight:
191.09 g/mol
L-GLUTAMIC ACID SODIUM
CAS No.: 16690-92-9
Main Products
VCID: VC0098486
Molecular Formula: C5H8NaNO4· H2O
C5H7NNa2O4
Molecular Weight: 191.09 g/mol
| CAS No. | 16690-92-9 |
|---|---|
| Product Name | L-GLUTAMIC ACID SODIUM |
| Molecular Formula | C5H8NaNO4· H2O C5H7NNa2O4 |
| Molecular Weight | 191.09 g/mol |
| IUPAC Name | disodium;(2S)-2-aminopentanedioate |
| Standard InChI | InChI=1S/C5H9NO4.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3H,1-2,6H2,(H,7,8)(H,9,10);;/q;2*+1/p-2/t3-;;/m0../s1 |
| Standard InChIKey | PXEDJBXQKAGXNJ-QTNFYWBSSA-L |
| Isomeric SMILES | C(CC(=O)[O-])[C@@H](C(=O)[O-])N.[Na+].[Na+] |
| Impurities | Monosodium glutamate is contaminated by sodium chloride, but as a food flavoring material this is generally of no consequence. Limits of impurities: Chlorides, 0.2%; Arsenic, 3 ppm (as As); Heavy metals, 20 ppm; Lead, 10 ppm |
| SMILES | C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+] |
| Canonical SMILES | C(CC(=O)[O-])C(C(=O)[O-])N.[Na+].[Na+] |
| Boiling Point | 225 °C (decomposes) |
| Colorform | White free flowing crystals or crystalline powder Forms rhombic prisms when crystallized from wate |
| Density | 26.2 (saturated water solution at 20 °C) |
| Melting Point | 450 °F (Decomposes) (NTP, 1992) |
| Physical Description | Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992) Liquid White, practically odourless crystals or crystalline powde |
| Description | Disodium L-glutamate is an organic sodium salt that is the disodium salt of L-glutamic acid. It contains a L-glutamate(2-). Monosodium glutamate appears as white or off-white crystalline powder with a slight peptone-like odor. pH (0.2% solution)7.0. (NTP, 1992) One of the FLAVORING AGENTS used to impart a meat-like flavor. |
| Related CAS | 56-86-0 (Parent) |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) Freely soluble in water; practically insoluble in ethanol or ether SPARINGLY SOL IN ALCOHOL 73.9 G PER 100 ML WATER @ 25 °C; IT IS PRACTICALLY INSOL IN OIL OR ORGANIC SOLVENTS In water, 385,000 ppm at 25 °C |
| Synonyms | Accent Glutamate, Sodium Monosodium Glutamate MSG Sodium Glutamate Vestin |
| PubChem Compound | 167560 |
| Last Modified | Nov 11 2021 |
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